Cas no 85176-37-0 (methyl2-(4-nitrophenyl)ethylamine)

• Product Name: methyl2-(4-nitrophenyl)ethylamine
• CAS No: 85176-37-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD06654542
• CID: 2182885
• PubChem ID: 2794239
• Update Time: 2025-05-20

methyl2-(4-nitrophenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-[2-(4-nitro-phenyl)-ethyl]-amine
• N-methyl-N-[2-(4-nitro-phenyl)-ethyl]-amine
• methyl2-(4-nitrophenyl)ethylamine
• MFCD00674535
• N-methyl-4-nitrophenethylamine
• DB-115131
• methyl[2-(4-nitrophenyl)ethyl]amine
• 85176-37-0
• SCHEMBL991622
• MFCD06654542
• SB39031
• N-methyl-N-(2-(4-nitrophenyl)ethyl)amine
• N-methyl-2-(4-nitrophenyl)ethanamine
• SCHEMBL14342284
• N-methyl 2-(4-nitrophenyl)ethylamine
• NS00001287
• 4-(2-methylamino-ethyl)-nitrobenzene
• N-[2-(4-nitrophenyl)-ethyl]-N-methylamine
• AB25403
• EN300-1855757
• AKOS009157215
• SY110710
• PTPPVTUXJDJAGY-UHFFFAOYSA-N

• MDL： MFCD06654542
• Inchi： 1S/C9H12N2O2/c1-10-7-6-8-2-4-9(5-3-8)11(12)13/h2-5,10H,6-7H2,1H3
• InChI Key： PTPPVTUXJDJAGY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CCNC)=O

Computed Properties

• Exact Mass: 180.089877630Da
• Monoisotopic Mass: 180.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on methyl2-(4-nitrophenyl)ethylamine

Introduction to Methyl 2-(4-Nitrophenyl)Ethylamine (CAS No. 85176-37-0)

Methyl 2-(4-Nitrophenyl)ethylamine, a compound with the chemical identifier CAS No. 85176-37-0, is a significant molecule in the realm of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains.

The molecular structure of Methyl 2-(4-Nitrophenyl)ethylamine consists of an ethylamine side chain attached to a nitro-substituted phenyl ring. This configuration imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further exploration in drug discovery and synthetic chemistry. The presence of the nitro group enhances the compound's interaction with biological targets, which is a critical factor in medicinal chemistry.

In recent years, the field of pharmaceutical research has witnessed significant advancements in understanding the role of nitroaromatic compounds in therapeutic interventions. Studies have demonstrated that molecules containing nitro groups can exhibit potent effects on various biological pathways. For instance, derivatives of nitroaromatics have been investigated for their potential in treating neurological disorders, inflammation, and even certain types of cancer. The compound Methyl 2-(4-Nitrophenyl)ethylamine aligns with this trend, offering a promising scaffold for developing novel therapeutic agents.

One of the most intriguing aspects of Methyl 2-(4-Nitrophenyl)ethylamine is its versatility in chemical synthesis. The compound serves as a versatile intermediate in organic transformations, enabling the construction of more complex molecules with tailored properties. Researchers have leveraged its reactivity to develop new synthetic routes that could be applied to other pharmacologically relevant compounds. This adaptability makes it an indispensable tool in the chemist's arsenal.

The pharmacological profile of Methyl 2-(4-Nitrophenyl)ethylamine has been the subject of extensive investigation. Preliminary studies suggest that this compound may possess agonistic properties at certain neurotransmitter receptors, which could make it useful in the treatment of conditions such as depression and anxiety. Additionally, its interaction with enzymes and other cellular targets has been explored, revealing potential applications in anti-inflammatory therapies. These findings underscore the importance of continued research into this compound's mechanisms of action.

Advances in computational chemistry have further enhanced our understanding of Methyl 2-(4-Nitrophenyl)ethylamine's behavior. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and specificity, guiding the design of more effective derivatives. Such computational approaches are integral to modern drug discovery pipelines, streamlining the process from hypothesis generation to experimental validation.

The synthesis of Methyl 2-(4-Nitrophenyl)ethylamine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of key intermediates, such as 4-nitrobenzaldehyde, which is then subjected to condensation reactions with appropriate alkylamines. The resulting product is purified through crystallization or chromatography techniques, ensuring high yield and purity for subsequent studies.

In conclusion, Methyl 2-(4-Nitrophenyl)ethylamine (CAS No. 85176-37-0) represents a fascinating compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features and biological activity make it a compelling candidate for further investigation. As our understanding of its properties continues to grow, so too will its potential contributions to medicine and science. The ongoing exploration of this molecule underscores the dynamic nature of chemical research and its impact on addressing global health challenges.